Cas no 1864626-03-8 (6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one)

6-Methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one is a heterocyclic compound featuring a fused imidazolidine-pyrimidinone core structure. Its methoxy substituent enhances solubility and modulates reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's rigid bicyclic framework offers stability, while its functional groups provide sites for further derivatization. It is particularly useful in the development of pharmacologically active molecules, such as enzyme inhibitors or receptor modulators, due to its ability to mimic key structural motifs. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one structure
1864626-03-8 structure
Product Name:6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
CAS No:1864626-03-8
MF:C7H9N3O2
MW:167.165261030197
CID:5952019
PubChem ID:137224749
Update Time:2025-05-22

6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 1864626-03-8
    • 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
    • EN300-1462286
    • Inchi: 1S/C7H9N3O2/c1-12-5-4-9-7-8-2-3-10(7)6(5)11/h4H,2-3H2,1H3,(H,8,9)
    • InChI Key: VUOOEGLWWRFWTD-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C2NCCN2C1=O

Computed Properties

  • Exact Mass: 167.069476538g/mol
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 53.9Ų

6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1462286-1.0g
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
1g
$0.0 2023-06-06
Enamine
EN300-1462286-50mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
50mg
$888.0 2023-09-29
Enamine
EN300-1462286-100mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
100mg
$930.0 2023-09-29
Enamine
EN300-1462286-250mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
250mg
$972.0 2023-09-29
Enamine
EN300-1462286-500mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
500mg
$1014.0 2023-09-29
Enamine
EN300-1462286-1000mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
1000mg
$1057.0 2023-09-29
Enamine
EN300-1462286-2500mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
2500mg
$2071.0 2023-09-29
Enamine
EN300-1462286-5000mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
5000mg
$3065.0 2023-09-29
Enamine
EN300-1462286-10000mg
6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
1864626-03-8
10000mg
$4545.0 2023-09-29

Additional information on 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one

Research Briefing on 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one (CAS: 1864626-03-8)

The compound 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one (CAS: 1864626-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its imidazolidino-pyrimidinone core structure is of particular interest due to its resemblance to purine bases, which are fundamental to nucleic acid metabolism. This structural similarity suggests potential interactions with enzymes involved in nucleotide biosynthesis, making it a promising candidate for anticancer and antiviral drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one, optimizing reaction conditions to achieve higher yields and purity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These methodological advancements are critical for scaling up production for preclinical studies.

Another significant development comes from a collaborative research effort between academic and industrial laboratories, which investigated the compound's biological activity. Preliminary in vitro assays demonstrated moderate inhibitory effects on several kinase enzymes, including those implicated in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one were also examined in a recent preclinical study. The compound exhibited favorable solubility and stability profiles under physiological conditions, with moderate bioavailability observed in rodent models. These properties are encouraging for its development as an oral therapeutic agent, though optimization of its metabolic stability remains a focus for future research.

In conclusion, 6-methoxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one represents a promising scaffold for drug discovery, with potential applications spanning oncology, virology, and immunology. Continued research into its mechanism of action, structure-activity relationships, and therapeutic potential is warranted to fully exploit its pharmacological benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd